Cas no 2168912-12-5 (7-bromo-2,2-difluorocycloheptan-1-one)

• Product Name: 7-bromo-2,2-difluorocycloheptan-1-one
• CAS No: 2168912-12-5
• MF: C₇H₉BrF₂O
• MW: 227.046568632126
• CID: 6419645
• PubChem ID: 137951496
• Update Time: 2025-09-27

7-bromo-2,2-difluorocycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,2-difluorocycloheptan-1-one
• Cycloheptanone, 7-bromo-2,2-difluoro-
• 2168912-12-5
• EN300-1268444

• Inchi： 1S/C7H9BrF2O/c8-5-3-1-2-4-7(9,10)6(5)11/h5H,1-4H2
• InChI Key： ZYHCUKSJEUOVTH-UHFFFAOYSA-N
• SMILES： C1(=O)C(Br)CCCCC1(F)F

Computed Properties

• Exact Mass: 225.98048g/mol
• Monoisotopic Mass: 225.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 212.4±40.0 °C(Predicted)